2-(4-(4-(2-fluorophenyl)piperazin-1-yl)-4-oxobutyl)-6-phenylpyridazin-3(2H)-one

• IUPAC Name: 2-[4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C24H25FN4O2/c25-20-9-4-5-10-22(20)27-15-17-28(18-16-27)23(30)11-6-14-29-24(31)13-12-21(26-29)19-7-2-1-3-8-19/h1-5,7-10,12-13H,6,11,14-18H2
• InChI Key: TVHSMHLINKEQPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CCCN3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C24H25FN4O2
• Molecular Weight: 420.5 g/mol

Description

2-(4-(4-(2-fluorophenyl)piperazin-1-yl)-4-oxobutyl)-6-phenylpyridazin-3(2H)-one, also known as FPP, is a chemical compound that has been extensively studied for its potential applications in medical research. FPP is a pyridazine derivative that has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of similar compounds have been detailed, involving complex reactions and analytical techniques for structure confirmation. For example, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involved condensation reactions, characterized by spectroscopic methods and X-ray diffraction studies to confirm its structure, showcasing the methodology applicable to related compounds (Sanjeevarayappa et al., 2015).

Biological Evaluation

• The evaluation of biological activity, such as antibacterial and anthelmintic activities, is a common application. The synthesized compounds often undergo screening for their potential as therapeutic agents. For instance, the compound mentioned above exhibited moderate anthelmintic activity, which is part of the broader research into novel therapeutic agents (Sanjeevarayappa et al., 2015).

Pharmacological Improvement

• Sequential structural variations of compounds have been conducted to improve potency and oral bioavailability for pharmacological applications. An example includes the development of atypical antipsychotics through modifications of piperazine, ethanediamine, and piperidine derivatives, demonstrating the compound's role in the synthesis of pharmacologically active agents (Bolós et al., 1996).

Antimicrobial Activity

• The synthesis of novel derivatives and their antimicrobial evaluation is another key area of research. Compounds are synthesized and tested against various bacterial and fungal strains to assess their potential as antimicrobial agents, as seen in the study of benzothiophen and isothiazole derivatives with promising activity against specific bacterial and fungal strains (Mishra & Chundawat, 2019).